N-[(6-phenyl-2,3-dihydroimidazo[2,1-b][1,3]thiazol-5-yl)methyl]adamantane-1-carboxamide

• IUPAC Name: N-[(6-phenyl-2,3-dihydroimidazo[2,1-b][1,3]thiazol-5-yl)methyl]adamantane-1-carboxamide
• InChI: InChI=1S/C23H27N3OS/c27-21(23-11-15-8-16(12-23)10-17(9-15)13-23)24-14-19-20(18-4-2-1-3-5-18)25-22-26(19)6-7-28-22/h1-5,15-17H,6-14H2,(H,24,27)
• InChI Key: LHLZITKTERNBKP-UHFFFAOYSA-N
• Canonical SMILES: C1CSC2=NC(=C(N21)CNC(=O)C34CC5CC(C3)CC(C5)C4)C6=CC=CC=C6
• Molecular Formula: C23H27N3OS
• Molecular Weight: 393.5 g/mol

Description

The compound seems to be a derivative of 6-Phenyl-2,3-dihydroimidazo[2,1-b][1,3]thiazole. This is a heterocyclic organic compound with a five-membered ring containing three carbon, one sulfur, and one nitrogen atoms.

Mechanism of Action

Target of Action

The primary target of this compound is Pantothenate synthetase of Mycobacterium tuberculosis (Mtb) . Pantothenate synthetase is a key enzyme in the biosynthesis of coenzyme A, a vital cofactor and acyl carrier in cells. The enzyme catalyzes the ATP-dependent condensation of pantoate and β-alanine, an essential step in the biosynthesis of pantothenate .

Mode of Action

The compound interacts with its target, Pantothenate synthetase, leading to the inhibition of the enzyme’s activity . This interaction disrupts the biosynthesis of coenzyme A, which is crucial for various metabolic processes, including the synthesis and oxidation of fatty acids, and the oxidation of pyruvate in the citric acid cycle .

Biochemical Pathways

The inhibition of Pantothenate synthetase affects the biosynthesis of coenzyme A. This disruption can lead to a decrease in the synthesis and oxidation of fatty acids and the oxidation of pyruvate in the citric acid cycle . These changes can affect the overall energy metabolism of the cell, leading to cell death .

Pharmacokinetics

The compound was designed and predicted using in silico admet , suggesting that it has been optimized for good bioavailability.

Result of Action

The compound has shown significant activity against Mycobacterium tuberculosis (Mtb). The most active derivative displayed an IC90 of 7.05 μM and an IC50 of 2.32 μM against Mtb H37Ra . Furthermore, the compound showed no acute cellular toxicity (>128 μM) towards the MRC-5 lung fibroblast cell line . This suggests that the compound’s action results in the selective inhibition of Mtb, leading to its potential use as an antimycobacterial agent .

Biochemical Analysis

Biochemical Properties

N-({6-phenyl-2H,3H-imidazo[2,1-b][1,3]thiazol-5-yl}methyl)adamantane-1-carboxamide plays a crucial role in various biochemical reactions. It interacts with several enzymes and proteins, influencing their activity and function. For instance, this compound has been shown to inhibit the activity of certain enzymes involved in metabolic pathways, such as pantothenate synthetase . The interaction between N-({6-phenyl-2H,3H-imidazo[2,1-b][1,3]thiazol-5-yl}methyl)adamantane-1-carboxamide and these enzymes is typically characterized by binding to the active site, leading to enzyme inhibition and subsequent modulation of metabolic processes.

Cellular Effects

N-({6-phenyl-2H,3H-imidazo[2,1-b][1,3]thiazol-5-yl}methyl)adamantane-1-carboxamide exerts various effects on different cell types and cellular processes. It has been observed to influence cell signaling pathways, gene expression, and cellular metabolism. For example, this compound can modulate the expression of genes involved in cell proliferation and apoptosis, thereby affecting cell growth and survival . Additionally, N-({6-phenyl-2H,3H-imidazo[2,1-b][1,3]thiazol-5-yl}methyl)adamantane-1-carboxamide can alter cellular metabolism by inhibiting key metabolic enzymes, leading to changes in metabolic flux and energy production.

Molecular Mechanism

The molecular mechanism of action of N-({6-phenyl-2H,3H-imidazo[2,1-b][1,3]thiazol-5-yl}methyl)adamantane-1-carboxamide involves several key interactions at the molecular level. This compound binds to specific biomolecules, such as enzymes and receptors, leading to inhibition or activation of their activity. For instance, the binding of N-({6-phenyl-2H,3H-imidazo[2,1-b][1,3]thiazol-5-yl}methyl)adamantane-1-carboxamide to pantothenate synthetase results in enzyme inhibition, which subsequently affects the synthesis of coenzyme A . Additionally, this compound can influence gene expression by interacting with transcription factors and other regulatory proteins, leading to changes in the transcriptional activity of target genes.

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of N-({6-phenyl-2H,3H-imidazo[2,1-b][1,3]thiazol-5-yl}methyl)adamantane-1-carboxamide can vary over time. Studies have shown that this compound is relatively stable under standard laboratory conditions, with minimal degradation observed over extended periods . Long-term exposure to N-({6-phenyl-2H,3H-imidazo[2,1-b][1,3]thiazol-5-yl}methyl)adamantane-1-carboxamide can lead to cumulative effects on cellular function, including alterations in gene expression and metabolic activity. These temporal effects are important considerations for in vitro and in vivo studies involving this compound.

Dosage Effects in Animal Models

The effects of N-({6-phenyl-2H,3H-imidazo[2,1-b][1,3]thiazol-5-yl}methyl)adamantane-1-carboxamide in animal models are dose-dependent. At lower doses, this compound has been shown to exhibit therapeutic effects, such as inhibition of tumor growth and modulation of immune responses . At higher doses, N-({6-phenyl-2H,3H-imidazo[2,1-b][1,3]thiazol-5-yl}methyl)adamantane-1-carboxamide can induce toxic effects, including hepatotoxicity and nephrotoxicity. These dose-dependent effects highlight the importance of careful dosage optimization in preclinical studies.

Metabolic Pathways

N-({6-phenyl-2H,3H-imidazo[2,1-b][1,3]thiazol-5-yl}methyl)adamantane-1-carboxamide is involved in several metabolic pathways. This compound interacts with enzymes and cofactors involved in the synthesis and degradation of key metabolites . For example, the inhibition of pantothenate synthetase by N-({6-phenyl-2H,3H-imidazo[2,1-b][1,3]thiazol-5-yl}methyl)adamantane-1-carboxamide affects the production of coenzyme A, a critical cofactor in various metabolic processes. Additionally, this compound can influence metabolic flux by altering the activity of enzymes involved in glycolysis and the tricarboxylic acid cycle.

Transport and Distribution

The transport and distribution of N-({6-phenyl-2H,3H-imidazo[2,1-b][1,3]thiazol-5-yl}methyl)adamantane-1-carboxamide within cells and tissues are mediated by specific transporters and binding proteins . This compound can be actively transported across cell membranes by efflux transporters, leading to its accumulation in specific cellular compartments. Additionally, N-({6-phenyl-2H,3H-imidazo[2,1-b][1,3]thiazol-5-yl}methyl)adamantane-1-carboxamide can bind to intracellular proteins, influencing its localization and distribution within cells.

Subcellular Localization

The subcellular localization of N-({6-phenyl-2H,3H-imidazo[2,1-b][1,3]thiazol-5-yl}methyl)adamantane-1-carboxamide is an important determinant of its activity and function. This compound can be targeted to specific cellular compartments, such as the nucleus, mitochondria, and endoplasmic reticulum, through the action of targeting signals and post-translational modifications . The localization of N-({6-phenyl-2H,3H-imidazo[2,1-b][1,3]thiazol-5-yl}methyl)adamantane-1-carboxamide within these compartments can influence its interactions with biomolecules and its overall biochemical activity.